Cas no 2228057-37-0 (rac-(1R,2R)-2-(4-benzylmorpholin-2-yl)cyclopropan-1-amine)

• Product Name: rac-(1R,2R)-2-(4-benzylmorpholin-2-yl)cyclopropan-1-amine
• CAS No: 2228057-37-0
• MF: C₁₄H₂₀N₂O
• MW: 232.321403503418
• CID: 6236343
• PubChem ID: 165667908
• Update Time: 2025-06-08

rac-(1R,2R)-2-(4-benzylmorpholin-2-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-(4-benzylmorpholin-2-yl)cyclopropan-1-amine
• 2228057-37-0
• EN300-1862184

• Inchi： 1S/C14H20N2O/c15-13-8-12(13)14-10-16(6-7-17-14)9-11-4-2-1-3-5-11/h1-5,12-14H,6-10,15H2/t12-,13-,14?/m1/s1
• InChI Key： RCULFMZSLNPHQL-ZFXTZCCVSA-N
• SMILES： O1CCN(CC2C=CC=CC=2)CC1[C@@H]1C[C@H]1N

Computed Properties

• Exact Mass: 232.157563266g/mol
• Monoisotopic Mass: 232.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 38.5Ų

Additional information on rac-(1R,2R)-2-(4-benzylmorpholin-2-yl)cyclopropan-1-amine

Rac-(1R,2R)-2-(4-Benzylmorpholin-2-yl)cyclopropan-1-amine: A Comprehensive Overview

The compound rac-(1R,2R)-2-(4-benzylmorpholin-2-yl)cyclopropan-1-amine, with the CAS number 2228057-37-0, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique combination of a cyclopropane ring and a morpholine moiety, which contributes to its diverse chemical properties and potential applications. Recent studies have highlighted its role in drug discovery and development, particularly in the context of its stereochemistry and bioavailability.

The cyclopropane ring in this compound is a key structural feature that imparts rigidity and strain, which can influence its reactivity and interactions with biological systems. The morpholine group, on the other hand, is known for its versatility in medicinal chemistry due to its ability to form hydrogen bonds and participate in various pharmacophoric interactions. The presence of a benzyl substituent further enhances the molecule's lipophilicity, which is crucial for its absorption and distribution properties.

Recent advancements in stereochemistry have shed light on the importance of the racemic mixture (rac) designation in this compound. The (1R,2R) configuration indicates a specific stereoisomer that may exhibit distinct pharmacokinetic and pharmacodynamic profiles compared to other stereoisomers. This has implications for drug development, where stereocontrol is critical for optimizing efficacy and minimizing adverse effects.

From a synthetic perspective, the construction of this compound involves a multi-step process that typically begins with the preparation of the morpholine derivative. The subsequent incorporation of the cyclopropane ring requires precise control over stereochemistry to ensure the desired configuration. Recent research has explored alternative synthetic routes that leverage catalytic asymmetric methods, offering a more efficient and environmentally friendly approach to synthesizing this compound.

In terms of applications, rac-(1R,2R)-2-(4-benzylmorpholin-2-yl)cyclopropan-1-amine has shown promise as a building block in medicinal chemistry. Its ability to serve as an intermediate in the synthesis of bioactive molecules makes it valuable for researchers targeting various therapeutic areas. For instance, studies have demonstrated its potential as an inhibitor of certain enzyme targets associated with neurodegenerative diseases.

Moreover, computational studies have been conducted to evaluate the compound's pharmacokinetic properties. These studies utilize advanced modeling techniques to predict parameters such as solubility, permeability, and metabolic stability. The results suggest that this compound may exhibit favorable absorption characteristics, making it a viable candidate for further preclinical testing.

It is also worth noting the growing interest in green chemistry within the pharmaceutical industry. Researchers are increasingly focusing on sustainable practices to minimize environmental impact during synthesis. In this context, rac-(1R,2R)-2-(4-benzylmorpholin-2-yl)cyclopropan-1-amine serves as an example of how modern drug discovery integrates both efficacy and environmental responsibility.

In conclusion, rac-(1R,2R)-2-(4-benzylmorpholin-2-yl)cyclopropan-1-amine represents a fascinating intersection of organic chemistry and pharmacology. Its unique structure, stereochemical properties, and potential therapeutic applications make it a subject of ongoing research interest. As advancements in synthetic methods and computational modeling continue to evolve, this compound is likely to play an increasingly important role in drug development.